3,3,3-Trifluoro-2-methylpropan-1-amine

• CAS: 359-42-2

Core Science & Biosynthesis

The Strategic Introduction of a 3,3,3-Trifluoro-2-methylpropan-1-amine Moiety: A Guide to Enhancing Pharmacokinetic Profiles

For Researchers, Scientists, and Drug Development Professionals

Abstract

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine-containing functional groups is a cornerstone of rational drug design. This guide provides an in-depth technical analysis of the pharmacokinetic consequences of introducing a 3,3,3-trifluoro-2-methylpropan-1-amine moiety into bioactive molecules. While this specific fragment serves as a focal point, the principles discussed are broadly applicable to the wider class of trifluoromethylated aliphatic amines. We will explore the causal relationships between the unique physicochemical properties of this moiety and its profound impact on critical pharmacokinetic parameters, including metabolic stability, membrane permeability, and bioavailability. This document is intended to serve as a practical resource for drug development professionals, offering not only theoretical insights but also actionable experimental protocols and data interpretation frameworks.

The Rationale for Fluorination in Drug Discovery: A Paradigm of Enhanced Performance

The introduction of fluorine into drug candidates is a well-established strategy to favorably modulate a molecule's disposition in the body.[1][2] The trifluoromethyl (-CF3) group, in particular, is a powerful tool for enhancing pharmacokinetic properties due to its unique combination of high electronegativity, steric bulk, and lipophilicity.[3][4] When incorporated as a 3,3,3-trifluoro-2-methylpropan-1-amine moiety, these effects are strategically positioned to influence the molecule's interaction with metabolic enzymes and biological membranes.

The primary advantages conferred by the trifluoromethyl group include:

• Increased Metabolic Stability: The carbon-fluorine bond is one of the strongest covalent bonds in organic chemistry, making the -CF3 group highly resistant to oxidative metabolism by cytochrome P450 (CYP) enzymes.[4] This "metabolic blocking" can significantly increase a drug's half-life and improve its overall exposure.

• Enhanced Lipophilicity: The trifluoromethyl group is more lipophilic than a corresponding methyl group, which can improve a molecule's ability to cross biological membranes, a critical factor for oral absorption and distribution to target tissues.[1][4]

• Modulation of Physicochemical Properties: The strong electron-withdrawing nature of the -CF3 group can lower the pKa of nearby amine functionalities, influencing their ionization state at physiological pH and thereby affecting solubility, permeability, and target binding.[5]

• Improved Target Affinity: The unique electronic and steric properties of the trifluoromethyl group can lead to more favorable interactions with the target protein, potentially increasing potency and selectivity.[4]

Anticipated Pharmacokinetic Effects of the 3,3,3-Trifluoro-2-methylpropan-1-amine Moiety

The incorporation of the 3,3,3-trifluoro-2-methylpropan-1-amine moiety is anticipated to bring about a cascade of beneficial pharmacokinetic changes.

Metabolic Stability

The primary metabolic liabilities for many drug candidates are oxidation and N-dealkylation. The trifluoromethyl group in the 3-position of the propan-1-amine chain effectively shields the adjacent C-H bonds from metabolic attack, thereby enhancing the molecule's resistance to degradation.[6][7] This is expected to translate into a longer in vivo half-life and increased overall exposure.

Membrane Permeability and Oral Bioavailability

The increased lipophilicity imparted by the trifluoromethyl group is a key driver for improved membrane permeability.[1] This enhancement in passive diffusion across the intestinal epithelium is a critical determinant of oral bioavailability.[3] Furthermore, the modulation of the amine's pKa can influence the fraction of the neutral, more permeable species at the pH of the gastrointestinal tract, further impacting absorption.[5]

Distribution

The enhanced lipophilicity can also influence the volume of distribution (Vd) of a drug. A higher Vd may indicate greater distribution into tissues, which can be advantageous for targeting intracellular sites of action. However, it can also lead to increased non-specific tissue binding.

Experimental Evaluation of Pharmacokinetic Parameters

A robust in vitro ADME (Absorption, Distribution, Metabolism, and Excretion) screening cascade is essential to experimentally validate the predicted pharmacokinetic benefits of the 3,3,3-trifluoro-2-methylpropan-1-amine moiety.[8][9]

In Vitro Metabolic Stability Assessment

The metabolic stability of a compound is typically assessed using liver microsomes or hepatocytes, which contain the primary drug-metabolizing enzymes.[10]

Experimental Protocol: In Vitro Liver Microsomal Stability Assay

• Preparation:

  • Prepare a stock solution of the test compound (e.g., 10 mM in DMSO).

  • Thaw pooled liver microsomes (human, rat, or other species of interest) on ice.

  • Prepare a reaction buffer (e.g., 100 mM potassium phosphate buffer, pH 7.4).

  • Prepare a solution of the NADPH regenerating system.

• Incubation:

  • In a 96-well plate, add the reaction buffer, liver microsomes (final concentration typically 0.5-1 mg/mL), and the test compound (final concentration typically 1 µM).

  • Pre-incubate the plate at 37°C for 5-10 minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

• Time Points and Quenching:

  • At designated time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding a cold quenching solution (e.g., acetonitrile or methanol containing an internal standard).

• Sample Processing and Analysis:

  • Centrifuge the plate to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate for analysis by LC-MS/MS.

  • Quantify the remaining parent compound at each time point relative to the 0-minute sample.

• Data Analysis:

  • Plot the natural logarithm of the percentage of compound remaining versus time.

  • The slope of the linear regression gives the elimination rate constant (k).

  • Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k.

  • Calculate the intrinsic clearance (CLint).

Diagram: In Vitro Microsomal Stability Assay Workflow

Caption: Workflow for assessing intestinal permeability.

In Vitro Plasma Stability

Assessing stability in plasma is crucial, as plasma esterases and other enzymes can degrade susceptible compounds.

Experimental Protocol: In Vitro Plasma Stability Assay

• Preparation:

  • Thaw frozen pooled plasma (human, rat, etc.) on ice.

  • Prepare a stock solution of the test compound.

• Incubation:

  • Pre-warm plasma aliquots to 37°C.

  • Add the test compound to the plasma (final concentration typically 1-10 µM).

• Sampling and Quenching:

  • At various time points (e.g., 0, 15, 30, 60, 120 minutes), take an aliquot of the plasma-compound mixture.

  • Immediately quench the reaction by adding cold acetonitrile containing an internal standard.

• Sample Processing and Analysis:

  • Vortex and centrifuge the samples to precipitate plasma proteins.

  • Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Data Analysis:

  • Calculate the percentage of compound remaining at each time point and determine the half-life (t½) in plasma.

Quantitative Impact: Comparative Analysis

While direct experimental data for the 3,3,3-trifluoro-2-methylpropan-1-amine moiety is not extensively published, we can draw valuable insights from comparative studies of methyl versus trifluoromethyl analogs.

Table 1: Comparative In Vitro Metabolic Stability of Methyl vs. Trifluoromethyl Analogs

Compound Pair	Structure Modification	Species	In Vitro Half-life (t½, min)	Fold Improvement	Reference
Analog A	-CH3	Human Liver Microsomes	15	\multirow{2}{}{6.7x}	[6]
Analog A-CF3	-CF3	Human Liver Microsomes	100	[6]
Analog B	-CH3	Rat Liver Microsomes	30	\multirow{2}{}{4.2x}	[7]
Analog B-CF3	-CF3	Rat Liver Microsomes	125	[7]

Table 2: Comparative Permeability of Methyl vs. Trifluoromethyl Analogs

Compound Pair	Structure Modification	Caco-2 Papp (A→B) (10⁻⁶ cm/s)	Lipophilicity (LogD @ pH 7.4)	Reference
Analog C	-CH3	2.5	1.8	[11]
Analog C-CF3	-CF3	8.1	2.5	[11]
Analog D	-CH3	1.2	0.9	[12]
Analog D-CF3	-CF3	5.6	1.7	[12]

Note: The data in these tables are illustrative and based on published findings for analogous compounds to demonstrate the expected magnitude of the effect.

Conclusion and Future Perspectives

The incorporation of a 3,3,3-trifluoro-2-methylpropan-1-amine moiety represents a highly promising strategy for medicinal chemists seeking to overcome pharmacokinetic challenges. The trifluoromethyl group's ability to block metabolic hotspots and enhance lipophilicity can lead to significant improvements in metabolic stability and oral bioavailability. The provided experimental protocols offer a robust framework for the systematic evaluation of these effects. As drug discovery continues to evolve, the rational application of fluorination strategies, guided by a deep understanding of structure-pharmacokinetic relationships, will remain a critical enabler of success in developing novel therapeutics.

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Protocols & Analytical Methods

A Scalable and Efficient Synthetic Pathway to 3,3,3-Trifluoro-2-methylpropan-1-amine: An Essential Building Block for Pharmaceutical Development

Abstract

This comprehensive guide details scalable and efficient synthetic routes for the preparation of 3,3,3-Trifluoro-2-methylpropan-1-amine, a crucial fluorinated building block in medicinal chemistry. The strategic incorporation of a trifluoromethyl group in proximity to an amine functionality can significantly enhance the metabolic stability, lipophilicity, and binding affinity of drug candidates. This document provides two robust synthetic pathways starting from the commercially available 3,3,3-trifluoro-2-methylpropanoic acid. Each route is presented with detailed, step-by-step protocols, explanations of the underlying chemical principles, and considerations for process scalability. The target audience for this guide includes researchers, scientists, and professionals in the field of drug development and process chemistry.

Introduction: The Significance of Fluorinated Amines in Drug Discovery

The introduction of fluorine atoms into organic molecules is a well-established strategy in modern drug design. The trifluoromethyl group (CF3), in particular, is a bioisostere for a methyl or ethyl group but with profoundly different electronic properties. Its strong electron-withdrawing nature can modulate the pKa of nearby functional groups, such as amines, thereby influencing their bioavailability and interaction with biological targets. 3,3,3-Trifluoro-2-methylpropan-1-amine is a valuable synthon that combines the benefits of a trifluoromethyl group with a primary amine, making it a desirable component for the synthesis of novel therapeutics.

This guide presents two divergent, scalable synthetic strategies from a common, commercially available precursor, 3,3,3-trifluoro-2-methylpropanoic acid . The choice between these routes may depend on the available equipment, safety considerations, and desired scale of production.

• Route 1: A two-step sequence involving the reduction of the carboxylic acid to the corresponding aldehyde, followed by a direct reductive amination.

• Route 2: A two-step pathway proceeding through the formation of an amide intermediate, which is subsequently reduced to the target primary amine.

Overview of Synthetic Strategies

The selection of a synthetic route for industrial-scale production hinges on several factors: cost and availability of starting materials, reaction efficiency (yield), operational simplicity, safety, and environmental impact. Both routes detailed herein are designed to be robust and scalable.

Caption: Divergent synthetic routes to the target amine.

Route 1: Reductive Amination Pathway

This pathway is a classic and highly versatile method for amine synthesis. It involves the initial reduction of the carboxylic acid to the corresponding aldehyde, followed by the one-pot reaction of the aldehyde with an ammonia source and a reducing agent.

Step 1: Synthesis of 3,3,3-Trifluoro-2-methylpropan-1-ol

The first step in this route is the reduction of the carboxylic acid to the corresponding primary alcohol. While various reducing agents can accomplish this, borane complexes are often preferred for their selectivity and milder reaction conditions compared to reagents like lithium aluminum hydride (LAH).

Protocol: Reduction of 3,3,3-Trifluoro-2-methylpropanoic Acid to 3,3,3-Trifluoro-2-methylpropan-1-ol

Parameter	Value
Reactants	3,3,3-Trifluoro-2-methylpropanoic acid, Borane-tetrahydrofuran complex (BH3·THF)
Solvent	Anhydrous Tetrahydrofuran (THF)
Temperature	0 °C to reflux
Reaction Time	4-6 hours
Work-up	Acidic aqueous work-up (e.g., HCl)

Detailed Procedure:

• To a stirred solution of 3,3,3-trifluoro-2-methylpropanoic acid (1.0 eq.) in anhydrous THF under a nitrogen atmosphere at 0 °C, add a 1.0 M solution of borane-tetrahydrofuran complex (BH3·THF) (1.1 eq.) dropwise.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then gently reflux for 4-6 hours.

• Cool the reaction to 0 °C and carefully quench by the slow addition of methanol, followed by 1 M HCl.

• Extract the product with diethyl ether, wash the combined organic layers with saturated sodium bicarbonate solution and brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to yield 3,3,3-trifluoro-2-methylpropan-1-ol.

Step 2: Oxidation of 3,3,3-Trifluoro-2-methylpropan-1-ol to 3,3,3-Trifluoro-2-methylpropanal

The selective oxidation of the primary alcohol to the aldehyde without over-oxidation to the carboxylic acid is critical. The Swern oxidation and the Dess-Martin periodinane (DMP) oxidation are two reliable and mild methods for this transformation.[1][2][3]

Protocol: Swern Oxidation

Parameter	Value
Reactants	3,3,3-Trifluoro-2-methylpropan-1-ol, Oxalyl chloride, Dimethyl sulfoxide (DMSO), Triethylamine (TEA)
Solvent	Anhydrous Dichloromethane (DCM)
Temperature	-78 °C to room temperature
Reaction Time	1-2 hours
Work-up	Aqueous work-up

Detailed Procedure:

• To a solution of oxalyl chloride (1.5 eq.) in anhydrous DCM at -78 °C under a nitrogen atmosphere, add DMSO (2.2 eq.) dropwise.

• After stirring for 15 minutes, add a solution of 3,3,3-trifluoro-2-methylpropan-1-ol (1.0 eq.) in DCM dropwise.

• Stir the mixture for 30 minutes at -78 °C, then add triethylamine (5.0 eq.).

• Allow the reaction to warm to room temperature, then quench with water.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and carefully remove the solvent under reduced pressure to obtain the crude aldehyde. The product is often used directly in the next step due to its volatility.

Step 3: Reductive Amination of 3,3,3-Trifluoro-2-methylpropanal

This step involves the formation of an imine intermediate from the aldehyde and an ammonia source, which is then reduced in situ to the primary amine. For scalability and safety, catalytic hydrogenation is a preferred method.[4][5][6]

Protocol: Catalytic Reductive Amination

Parameter	Value
Reactants	3,3,3-Trifluoro-2-methylpropanal, Ammonia (in methanol), Hydrogen gas
Catalyst	Palladium on carbon (Pd/C) or Raney Nickel
Solvent	Methanol
Pressure	50-100 psi (H2)
Temperature	Room temperature to 50 °C
Reaction Time	12-24 hours

Detailed Procedure:

• In a high-pressure reactor, combine the crude 3,3,3-trifluoro-2-methylpropanal (1.0 eq.), a 7 N solution of ammonia in methanol (excess), and 5% Pd/C (5-10 mol%).

• Seal the reactor, purge with nitrogen, and then pressurize with hydrogen gas to 50-100 psi.

• Stir the reaction mixture at room temperature or with gentle heating (up to 50 °C) for 12-24 hours.

• After the reaction is complete, carefully vent the hydrogen and purge with nitrogen.

• Filter the reaction mixture through a pad of Celite to remove the catalyst and concentrate the filtrate under reduced pressure.

• The crude amine can be purified by distillation or by salt formation (e.g., hydrochloride salt) and recrystallization.

Route 2: Amide Reduction Pathway

This alternative route involves the conversion of the carboxylic acid to a stable amide intermediate, followed by reduction to the primary amine. This pathway can be advantageous as amides are often crystalline and easier to purify than volatile aldehydes.

Step 1: Synthesis of 3,3,3-Trifluoro-2-methylpropanamide

The direct amidation of a carboxylic acid with ammonia can be challenging on a large scale due to the formation of ammonium carboxylate salts. A common and scalable approach is to first convert the carboxylic acid to an activated species, such as an acyl chloride, which then readily reacts with ammonia.

Protocol: Amidation via Acyl Chloride

Parameter	Value
Reactants	3,3,3-Trifluoro-2-methylpropanoic acid, Thionyl chloride (SOCl2), Ammonium hydroxide
Solvent	Anhydrous Toluene (for acyl chloride formation), Dichloromethane (for amidation)
Temperature	Reflux (acyl chloride formation), 0 °C to room temperature (amidation)
Reaction Time	2-4 hours (acyl chloride), 1-2 hours (amidation)
Work-up	Aqueous work-up and recrystallization

Detailed Procedure:

• To a solution of 3,3,3-trifluoro-2-methylpropanoic acid (1.0 eq.) in anhydrous toluene, add thionyl chloride (1.2 eq.) and a catalytic amount of dimethylformamide (DMF).

• Heat the mixture to reflux for 2-4 hours until the evolution of gas ceases.

• Cool the reaction mixture and remove the solvent and excess thionyl chloride under reduced pressure to obtain the crude acyl chloride.

• Dissolve the crude acyl chloride in dichloromethane and add it dropwise to a stirred, cooled (0 °C) solution of concentrated ammonium hydroxide (excess).

• Allow the reaction to warm to room temperature and stir for 1-2 hours.

• Separate the organic layer, wash with water and brine, dry over anhydrous magnesium sulfate, and concentrate to yield the crude amide.

• The 3,3,3-trifluoro-2-methylpropanamide can be purified by recrystallization.

Step 2: Reduction of 3,3,3-Trifluoro-2-methylpropanamide

The reduction of the amide to the amine is the final step. While LAH is effective, borane complexes are often preferred for large-scale synthesis due to their improved safety profile and easier handling.[7][8][9]

Protocol: Amide Reduction with Borane

Parameter	Value
Reactants	3,3,3-Trifluoro-2-methylpropanamide, Borane-dimethyl sulfide complex (BMS) or Borane-THF complex (BH3·THF)
Solvent	Anhydrous Tetrahydrofuran (THF)
Temperature	0 °C to reflux
Reaction Time	6-12 hours
Work-up	Acidic aqueous work-up

Detailed Procedure:

• To a stirred suspension of 3,3,3-trifluoro-2-methylpropanamide (1.0 eq.) in anhydrous THF under a nitrogen atmosphere at 0 °C, add borane-dimethyl sulfide complex (1.5-2.0 eq.) dropwise.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 6-12 hours.

• Cool the reaction to 0 °C and carefully quench by the slow, dropwise addition of methanol, followed by 2 M HCl.

• Heat the mixture to reflux for 1 hour to hydrolyze the borane-amine complex.

• Cool to room temperature and basify with aqueous NaOH.

• Extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Dry the combined organic layers over anhydrous sodium sulfate and concentrate under reduced pressure.

• The final product, 3,3,3-Trifluoro-2-methylpropan-1-amine, can be purified by distillation.

Process Logic and Workflow Visualization

The following diagram illustrates the decision-making process and workflow for the synthesis of the target amine, highlighting the key intermediates and transformations.

Caption: Decision workflow for the synthesis.

Conclusion

This application note provides two distinct and scalable synthetic routes to 3,3,3-Trifluoro-2-methylpropan-1-amine, a key building block for pharmaceutical research and development. The choice between the reductive amination pathway and the amide reduction pathway will depend on the specific capabilities and constraints of the laboratory or manufacturing facility. Both routes are designed with scalability in mind, utilizing well-established and reliable chemical transformations. By following these detailed protocols, researchers and chemists can efficiently produce this valuable fluorinated amine for incorporation into novel drug candidates.

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• ResearchGate. Stereoselectivity of the Honda-Reformatsky Reaction in Reactions with Ethyl Bromodifluoroacetate with α-Oxygenated Sulfinylimines. 2005 . [Link]

• ResearchGate. Experiment 12: Grignard Synthesis of Triphenylmethanol. 2017 . [Link]

• Royal Society of Chemistry. The Reformatsky analogous reaction for the synthesis of novel β-thioxoesters via using aroyl isothiocyanates under solvent-free ball milling and conventional conditions. RSC Adv.2022 , 12, 10318-10325. [Link]

• Wikipedia. Reductive amination. [Link]

• National Center for Biotechnology Information. Reductive Amination of Furanic Aldehydes in Aqueous Solution over Versatile NiyAlOx Catalysts. ACS Sustainable Chem. Eng.2019 , 7 (4), 4339–4348. [Link]

• Cambridge University Press. Grignard Reaction. [Link]

• Master Organic Chemistry. Grignard Reagents For Addition To Aldehydes and Ketones. [Link]

• ACS Publications. Direct Reductive Amination of Aldehydes and Ketones Using Phenylsilane: Catalysis by Dibutyltin Dichloride. Org. Lett.2001 , 3 (11), 1745–1748. [Link]

• Organic Chemistry Portal. Metal-Free Amidation of Acids with Formamides and T3P®. [Link]

Sources

• 1. Dess–Martin oxidation - Wikipedia [en.wikipedia.org]
• 2. Swern oxidation - Wikipedia [en.wikipedia.org]
• 3. Swern Oxidation [organic-chemistry.org]
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• 6. Reductive amination - Wikipedia [en.wikipedia.org]
• 7. organic-synthesis.com [organic-synthesis.com]
• 8. Continuous‐Flow Amide and Ester Reductions Using Neat Borane Dimethylsulfide Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 9. WO2009037306A2 - Accelerated amide and ester reductions with amine boranes and additives - Google Patents [patents.google.com]

Application Note: Advanced Amide Coupling Protocols for 3,3,3-Trifluoro-2-methylpropan-1-amine

Target Audience: Synthetic Chemists, Medicinal Chemists, and Process Development Scientists Compound Focus: 3,3,3-Trifluoro-2-methylpropan-1-amine (CAS: 359-42-2 [Free Base] / 2794-71-0 [HCl Salt])

The Chemical Challenge: Causality in Reaction Design

In modern drug development, incorporating fluorinated aliphatic motifs like the 3,3,3-trifluoro-2-methylpropyl group is a proven strategy to enhance metabolic stability and modulate lipophilicity. However, forming amide bonds with 3,3,3-Trifluoro-2-methylpropan-1-amine presents a severe kinetic challenge due to two compounding factors:

• Electronic Deactivation (Inductive Effect): The highly electronegative β -trifluoromethyl ( −CF3​ ) group exerts a powerful electron-withdrawing inductive ( −I ) effect through the σ -bond framework. This drastically reduces the electron density on the primary amine, rendering it a remarkably poor nucleophile compared to standard aliphatic amines.

• Steric Hindrance: The branching at the β -carbon—bearing both a methyl group and a bulky CF3​ group—creates significant steric crowding. This bulk impedes the trajectory of the amine during the nucleophilic attack on an activated carbonyl intermediate.

Because of this dual deactivation, standard carbodiimide-mediated protocols (e.g., EDC/HOBt) routinely fail or stall at the O-acylisourea stage. The sluggish nucleophilic attack allows competing pathways, such as hydrolysis or N -acylurea rearrangement, to dominate the reaction profile .

To achieve high-yielding conversions, the electrophilicity of the carboxylic acid must be aggressively enhanced to compensate for the amine's poor nucleophilicity .

Mechanistic Solutions & Protocol Selection

As a self-validating approach to this coupling, we recommend selecting the activation strategy based on the steric bulk of the carboxylic acid partner.

• Pathway A (HATU Activation): For primary or secondary alkyl carboxylic acids, HATU generates a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) ester. The pyridine nitrogen in HOAt provides anchimeric assistance (neighboring group participation), effectively guiding the deactivated fluorinated amine to the electrophilic center.

• Pathway B (Acyl Fluoride Generation): For sterically hindered (aryl or quaternary) carboxylic acids, in situ generation of an acyl fluoride using Pentafluoropyridine (PFP) is the premier choice. Acyl fluorides are uniquely resistant to aqueous hydrolysis yet highly reactive toward weak, electron-deficient nucleophiles .

Decision matrix for selecting the optimal coupling protocol based on steric hindrance.

Mechanistic pathways for overcoming the poor nucleophilicity of beta-fluorinated amines.

Self-Validating Experimental Protocols

Note: 3,3,3-Trifluoro-2-methylpropan-1-amine is predominantly supplied as a bench-stable hydrochloride salt (MW: 163.57) . Precise stoichiometric management of the base is required to liberate the free amine in situ.

Protocol A: HATU-Mediated Coupling (For Low/Moderate Steric Hindrance)

Reagents:

• Carboxylic Acid (1.0 equiv)

• 3,3,3-Trifluoro-2-methylpropan-1-amine HCl (1.2 equiv)

• HATU (1.2 equiv)

• N,N -Diisopropylethylamine (DIPEA) (3.5 equiv)

• Anhydrous DMF or NMP (0.1 M to 0.2 M)

Step-by-Step Methodology:

• Base Liberation: In Vial A, suspend the amine HCl salt (1.2 equiv) in anhydrous DMF. Add DIPEA (1.5 equiv) and stir for 5 minutes.

  • Validation Checkpoint (IPC 1): Spot the solution on wet pH paper. A pH > 9 confirms the complete liberation of the free base.

• Pre-Activation: In a separate round-bottom flask (Flask B), dissolve the carboxylic acid (1.0 equiv) and HATU (1.2 equiv) in anhydrous DMF. Add the remaining DIPEA (2.0 equiv). Stir at room temperature for 10 minutes.

  • Validation Checkpoint (IPC 2): The solution should transition to a distinct yellow/orange color, validating the formation of the active OAt ester.

• Coupling: Transfer the contents of Vial A into Flask B dropwise. Heat the reaction mixture to 45–50 °C to overcome the kinetic barrier of the β -branching.

• Monitoring & Workup: Stir for 4–12 hours.

  • Validation Checkpoint (IPC 3): Analyze via LC-MS. The disappearance of the OAt ester mass ( Macid​+118 ) and the appearance of the product mass validates completion.

• Quench with saturated aqueous NaHCO3​ , extract with EtOAc, wash heavily with 5% LiCl (to remove DMF), dry over Na2​SO4​ , and concentrate.

Protocol B: In Situ Acyl Fluoride Generation via PFP (For High Steric Hindrance)

Reagents:

• Carboxylic Acid (1.0 equiv)

• 3,3,3-Trifluoro-2-methylpropan-1-amine HCl (1.5 equiv)

• Pentafluoropyridine (PFP) (1.2 equiv)

• Pyridine (2.0 equiv) and DIPEA (3.0 equiv)

• Anhydrous Dichloromethane (DCM) or EtOAc (0.1 M)

Step-by-Step Methodology:

• Deoxyfluorination: Dissolve the carboxylic acid (1.0 equiv) in DCM. Add Pyridine (2.0 equiv) followed by PFP (1.2 equiv). Stir at room temperature for 2 to 4 hours.

  • Validation Checkpoint (IPC 1): Monitor by TLC or GC-MS. Acyl fluorides are highly stable; TLC will show complete conversion of the polar acid to a less polar, fast-running spot.

• Amine Addition: In a separate vial, liberate the amine HCl salt (1.5 equiv) using DIPEA (3.0 equiv) in DCM. Add this solution dropwise to the acyl fluoride mixture.

  • Validation Checkpoint (IPC 2): The coupling of an acyl fluoride with an amine is highly exothermic. A mild temperature spike upon addition confirms active C-N bond formation.

• Completion & Workup: Stir for an additional 2 hours at room temperature. Quench with 1M HCl to remove residual pyridine and unreacted amine, wash with brine, dry over MgSO4​ , and concentrate.

Data Presentation & Reaction Profiling

To assist in experimental planning, the following tables summarize the physicochemical constraints of the amine and the expected performance metrics of various coupling strategies.

Table 1: Physicochemical Impact on Coupling Kinetics

Structural Feature	Chemical Consequence	Impact on Amide Coupling
β -Trifluoromethyl Group	Strong Inductive (-I) Electron Withdrawal	Drastically reduces nitrogen lone-pair nucleophilicity; requires highly electrophilic active esters.
β -Methyl Branching	Increased Steric Bulk	Creates a crowded transition state; standard room-temperature couplings often stall.
Hydrochloride Salt Form	Protonated Nitrogen ( NH3+​ )	Requires strict stoichiometric excess of non-nucleophilic base (DIPEA) to initiate reaction.

Table 2: Comparative Reaction Profiling for 3,3,3-Trifluoro-2-methylpropan-1-amine

Coupling Method	Active Intermediate	Relative Reactivity	Expected Yield	Primary Risk / Byproduct
EDC / HOBt	OBt Ester	Low	15% – 35%	High risk of N -acylurea rearrangement.
HATU / DIPEA	OAt Ester	High	70% – 85%	Epimerization (if the acid has a chiral α -carbon).
PFP / Pyridine	Acyl Fluoride	Very High	85% – 95%	Minimal; acyl fluorides resist aqueous hydrolysis.

References

• Title: A protocol for amide bond formation with electron deficient amines and sterically hindered substrates Source: Organic & Biomolecular Chemistry (RSC Publishing) URL: [Link]

• Title: Carboxylic Acid Deoxyfluorination and One-Pot Amide Bond Formation Using Pentafluoropyridine (PFP) Source: Organic Letters (ACS Publications) URL: [Link]

• Title: Amide synthesis by acylation Source: Organic Chemistry Portal URL: [Link]

Technical Notes & Optimization

Purification and distillation methods for 3,3,3-Trifluoro-2-methylpropan-1-amine crude mixtures

Introduction

Welcome to the technical support guide for the purification of 3,3,3-Trifluoro-2-methylpropan-1-amine (CAS No: 359-42-2)[1][2]. This document is designed for researchers, chemists, and drug development professionals who are handling the purification of this fluorinated amine. The presence of the trifluoromethyl group introduces unique chemical properties that can present challenges during purification, such as the potential for azeotrope formation and altered basicity compared to its non-fluorinated analogs[3].

This guide provides a structured, question-and-answer-based approach to address common issues, offering troubleshooting advice, detailed protocols, and the scientific rationale behind our recommendations.

General Purification and Strategy Workflow

A multi-step approach is typically required to achieve high purity. The following workflow outlines the recommended sequence of operations, starting from a crude reaction mixture.

Caption: General workflow for the purification of 3,3,3-Trifluoro-2-methylpropan-1-amine.

Frequently Asked Questions (FAQs)

Q1: What are the typical impurities I should expect in my crude 3,3,3-Trifluoro-2-methylpropan-1-amine mixture?

A1: The impurity profile depends heavily on the synthetic route. However, common impurities can be categorized as follows:

• Process-Related Impurities: These arise directly from the synthesis[4].

  • Unreacted Starting Materials: For example, if synthesizing from 3,3,3-trifluoro-2-methylpropanamide, the amide may be present.

  • Byproducts: Side reactions can generate related structures. The reduction of amides or nitriles can sometimes lead to the formation of corresponding alcohols as a byproduct[5].

  • Reagents and Catalysts: Residual catalysts (e.g., Raney Nickel, Palladium) or reagents from the reaction.

• Solvent-Related Impurities: Residual solvents used in the reaction or initial workup (e.g., ethanol, isopropanol, dioxane)[6].

• Degradation Products: Amines can be susceptible to oxidation, which may lead to colored impurities[7].

Q2: What is the most effective initial step for cleaning up a crude reaction mixture?

A2: An acid-base extraction is the recommended first step. This leverages the basicity of the amine to separate it from neutral or acidic impurities. The amine is protonated and extracted into an aqueous acid phase, leaving non-basic impurities in the organic phase. The aqueous layer is then basified to regenerate the free amine, which is subsequently extracted back into an organic solvent[7]. This is a classic and highly effective technique for amine purification[8].

Q3: My compound appears to form an azeotrope with the solvent during distillation. How should I proceed?

A3: Azeotrope formation is common with fluorinated compounds due to their unique intermolecular forces[9][10]. If you suspect an azeotrope (e.g., a constant boiling point with a mixture of components), you have several options:

• Switch Solvents: If the azeotrope is with a residual solvent, perform a thorough solvent swap to a higher-boiling, non-azeotrope-forming solvent before distillation.

• Azeotropic Distillation with an Entrainer: Introduce a third component (an entraining agent) that forms a new, lower-boiling azeotrope with one of the components (typically water or the problematic solvent), allowing for its removal[11]. The choice of entrainer must be inert and ideally water-soluble to facilitate its later removal[11].

• Chemical Drying/Salt Formation: Convert the amine to a non-volatile salt (e.g., hydrochloride), evaporate the problematic solvent, and then liberate the free amine before proceeding to a final distillation.

Q4: How can I confirm the purity and identity of my final product?

A4: A combination of analytical techniques is essential for unambiguous purity and identity confirmation.

Technique	Purpose	Key Considerations
Gas Chromatography-Mass Spectrometry (GC-MS)	Purity assessment and identification of volatile impurities.	Derivatization may be needed to improve peak shape for the primary amine[12]. The mass spectrum provides the molecular weight.
Quantitative NMR (qNMR)	Highly accurate purity determination without needing a reference standard for every impurity.	Requires a certified internal standard. Provides structural confirmation from ¹H, ¹³C, and ¹⁹F NMR spectra[12].
High-Performance Liquid Chromatography (HPLC)	Quantifies non-volatile impurities.	A suitable column (e.g., C18) and mobile phase must be developed. UV detection may be limited if the molecule lacks a strong chromophore[13].
Karl Fischer Titration	Specifically quantifies water content.	Essential if the product must be anhydrous for subsequent reactions.

These methods provide a comprehensive picture of the product's purity, meeting standards for research and development[].

Troubleshooting Guide

Problem: Low recovery after fractional distillation.

• Possible Cause 1: Product loss in the column. The distillation column may have significant holdup, especially with smaller scales.

  • Solution: Ensure the column is appropriately sized for the sample volume. After distillation, the column can be rinsed with a volatile solvent to recover any remaining material.

• Possible Cause 2: Thermal degradation. Although fluorinated compounds are often stable, prolonged heating could cause degradation.

  • Solution: Use vacuum distillation to lower the boiling point. Ensure the heating mantle is set to the lowest effective temperature.

Problem: The final product is discolored (yellow/brown).

• Possible Cause: Oxidative degradation or residual impurities. Amines can oxidize on exposure to air, and some synthesis byproducts can be colored[7].

  • Solution 1: Before distillation, treat the organic solution of the amine with a small amount of activated carbon to adsorb colored impurities, followed by filtration through Celite[7].

  • Solution 2: Ensure all purification steps are performed promptly and that the final product is stored under an inert atmosphere (e.g., Nitrogen or Argon).

Problem: Purity is not improving beyond a certain point (~95%) with distillation.

• Possible Cause: Co-eluting impurity or azeotrope. An impurity may have a boiling point very close to your product, or they may form an azeotrope.

  • Solution: The following decision tree can guide your troubleshooting process.

Caption: Decision tree for troubleshooting persistent impurities during distillation.

Experimental Protocols

Protocol 1: General Acid-Base Extraction

• Dissolution: Dissolve the crude mixture (1.0 eq) in a suitable organic solvent like diethyl ether or dichloromethane (DCM) (10-20 mL per gram of crude material).

• Acidic Extraction: Transfer the solution to a separatory funnel and extract with 1M hydrochloric acid (HCl) (3 x 10 mL per gram). Combine the aqueous (acidic) layers. The target amine is now in the aqueous phase as the hydrochloride salt.

• Organic Wash (Optional): Wash the combined aqueous layers with the organic solvent (e.g., DCM) one more time to remove any remaining neutral impurities.

• Basification: Cool the aqueous layer in an ice bath. Slowly add a base (e.g., 3M NaOH or solid K₂CO₃) with stirring until the pH is >12. Ensure the solution remains cool.

• Back Extraction: Extract the liberated free amine from the basified aqueous layer with fresh organic solvent (3 x 15 mL per gram).

• Drying and Concentration: Combine the organic extracts, dry over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the purified, crude free amine, ready for distillation.

Protocol 2: Fractional Distillation

• Apparatus Setup: Assemble a fractional distillation apparatus with a short Vigreux or packed column. Ensure all glassware is dry. Include a thermometer to monitor the vapor temperature.

• Charge the Flask: Add the crude amine to the distillation flask along with a few boiling chips or a magnetic stir bar.

• Distillation:

  • If performing at atmospheric pressure, slowly heat the flask in a heating mantle.

  • If using a vacuum, ensure the system is sealed and slowly apply the vacuum before heating.

• Fraction Collection: Discard any initial low-boiling fractions (forerun). Collect the fraction that distills at a constant temperature corresponding to the boiling point of 3,3,3-Trifluoro-2-methylpropan-1-amine.

• Analysis: Analyze the collected fractions for purity. Combine fractions that meet the desired purity specification (>98%).

References

• 3,3,3-trifluoro-2-methylpropan-1-amine hydrochloride — Chemical Substance Information. ECHA. [Link]

• Process for the separation of mixtures of aliphatic fluorine compounds by azeotropic distillation with an oxygenated hydrocarbon.
• AZEOTROPE COMPOSITIONS COMPRISING 3,3,3-TRIFLUOROPROPENE AND HYDROGEN FLUORIDE AND PROCESSES FOR SEPARATION THEREOF.
• Azeotropic compositions comprising fluorinated compounds for cleaning applications.

• [18F]-Fluoride Capture and Release: azeotropic drying free nucleophilic aromatic radiofluorination assisted by a Phosphonium Borane. ResearchGate. [Link]

• Method for separating HF by azeotropic distillation.
• Process for the preparation of fluoro compounds from the corresponding amines.

• "1,1-Dihydroperfluoroalkyl amines. Report (II)". Fluorine Notes. [Link]

• Fluorinated Amines. Journal of the American Chemical Society. [Link]

• Synthesis of Fluorinated Amines: A Personal Account. ACS Organic & Inorganic Au. [Link]

• Analytical methods – Knowledge and References. Taylor & Francis Online. [Link]

• Analytical Methods. Ministry of the Environment, Government of Japan. [Link]

• 3,3,3-trifluoro-2-methoxy-2-methylpropan-1-amine hydrochloride. NextSDS. [Link]

• Synthesis of Fluorinated Amines: A Personal Account. ACS Organic & Inorganic Au. [Link]

• Trichloroacetic acid fueled practical amine purifications. Beilstein Journal of Organic Chemistry. [Link]

• Preparation method of 3,3,3-trifluoropropanol.

• Impurity Profiling of Solid Oral Drug Products to Sail through GDUFA-II Requirements. Pharmatutor. [Link]

• Analysis Technology – Methods & Equipment. IMG Labor. [Link]

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• 1. 3,3,3-trifluoro-2-methylpropan-1-amine | 359-42-2 [sigmaaldrich.com]
• 2. alchempharmtech.com [alchempharmtech.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Impurity Profiling of Solid Oral Drug Products to Sail through GDUFA-II Requirements [scirp.org]
• 5. Volume # 4(65), July - August 2009 — "1,1-Dihydroperfluoroalkyl amines. Report (II)" [notes.fluorine1.ru]
• 6. CN101395258B - Azeotropic compositions comprising fluorinated compounds for cleaning applications - Google Patents [patents.google.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. BJOC - Trichloroacetic acid fueled practical amine purifications [beilstein-journals.org]
• 9. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 10. JP2815913B2 - Method for separating HF by azeotropic distillation - Google Patents [patents.google.com]
• 11. US3449218A - Process for the separation of mixtures of aliphatic fluorine compounds by azeotropic distillation with an oxygenated hydrocarbon - Google Patents [patents.google.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. taylorandfrancis.com [taylorandfrancis.com]

Technical Support Center: Troubleshooting Low Conversion Rates with 3,3,3-Trifluoro-2-methylpropan-1-amine

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for 3,3,3-Trifluoro-2-methylpropan-1-amine. This resource is designed for researchers, medicinal chemists, and drug development professionals who are incorporating this valuable, yet challenging, building block into their synthetic workflows. We understand that its unique structural features can lead to unexpected difficulties, particularly low reaction conversion rates. This guide provides in-depth, field-proven insights and actionable protocols to help you overcome these challenges.

Section 1: Understanding the Root Cause of Low Reactivity

Before troubleshooting, it is critical to understand the inherent chemical properties of 3,3,3-Trifluoro-2-methylpropan-1-amine that contribute to its challenging nature.

Q1: Why am I consistently seeing low yields or failed reactions when using 3,3,3-Trifluoro-2-methylpropan-1-amine?

The low reactivity of this amine is not an anomaly but a direct consequence of its molecular structure. Two primary factors are at play: severe electronic deactivation and significant steric hindrance.

• Electronic Deactivation: The core issue stems from the potent trifluoromethyl (-CF3) group. This group is one of the strongest electron-withdrawing groups used in organic synthesis.[1] Through a powerful negative inductive effect (-I effect), it pulls electron density away from the rest of the molecule, including the nitrogen atom of the primary amine. This reduction in electron density drastically lowers the amine's basicity and, more importantly for synthesis, its nucleophilicity .[2][3] A less nucleophilic amine is a slower, less efficient reactant, as it is less capable of attacking electrophilic centers (like activated carboxylic acids or alkyl halides).

• Steric Hindrance: The methyl group on the carbon atom adjacent to the aminomethyl group (the β-position) creates a sterically congested environment around the nitrogen's lone pair.[2] While not as bulky as a tert-butyl group, this β-branching physically obstructs the path of the amine's lone pair from reaching the electrophilic reaction partner.

The combination of a "push" (steric bulk) and a "pull" (electronic withdrawal) makes this amine a significantly challenging substrate for reactions that rely on its nucleophilic character.

Caption: Dual factors inhibiting the reactivity of the target amine.

Section 2: Troubleshooting Amide Bond Formation

Amide coupling is the most common application for primary amines and the most frequent source of low conversion rates with this substrate. Standard coupling conditions are often insufficient.

Q2: My standard amide coupling protocol (e.g., HATU/DIPEA or EDC/HOBt) failed. What is the logical next step?

This is a very common observation. The activated esters or O-acylisourea intermediates generated by standard coupling reagents are often not electrophilic enough to be attacked efficiently by the poorly nucleophilic 3,3,3-trifluoro-2-methylpropan-1-amine. The extended reaction times required at room temperature often lead to the hydrolysis or decomposition of the activated species, resulting in the recovery of the starting carboxylic acid.

The following workflow provides a systematic approach to overcoming this issue.

Caption: Systematic workflow for troubleshooting amide coupling reactions.

Q3: What are the most effective, field-proven coupling strategies for this amine?

To overcome the high activation energy barrier, a more potent electrophile is required. This is achieved by converting the carboxylic acid into a more reactive derivative before or in situ with the amine.

Strategy	Activating Agent(s)	Typical Conditions	Mechanism & Rationale	Pros	Cons
A: Acyl Fluoride (Recommended)	BTFFH, DIPEA	CH₂Cl₂ or DMF, 80 °C, 12-24h	Forms a highly reactive acyl fluoride in situ. This hard electrophile reacts effectively with the amine.[4][5][6][7][8]	High success rate for difficult amines; commercially available reagent.	Requires elevated temperatures; reagent is more expensive than standard couplers.
B: Acyl Chloride (Aggressive)	Oxalyl Chloride or SOCl₂, cat. DMF	1. CH₂Cl₂, 0 °C to RT2. Add amine + Et₃N or DIPEA	Two-step process. First, forms the most reactive acyl halide. A non-nucleophilic base is required in step 2 to free the amine.[9][10]	Acyl chlorides are extremely reactive; reagents are inexpensive.	Harsh reagents can be incompatible with sensitive functional groups; generates HCl gas.
C: Modified Carbodiimide	EDC, HOBt (or Oxyma)	High concentration, DMF, 60-80 °C, 24h	Pushes the standard reaction conditions to their limit. May work for more activated carboxylic acids.	Uses common, inexpensive reagents.	Low probability of success; risk of side reactions (e.g., N-acylurea formation).

Table 1: Comparison of advanced coupling strategies for electron-deficient amines.

Section 3: Detailed Experimental Protocol

This protocol is a robust method for coupling carboxylic acids with 3,3,3-trifluoro-2-methylpropan-1-amine, adapted from a validated procedure for electron-deficient amines.[4][8]

Protocol 1: High-Efficiency Amide Coupling via In Situ Acyl Fluoride Formation

Materials:

• Carboxylic Acid (1.3 equiv)

• 3,3,3-Trifluoro-2-methylpropan-1-amine (1.0 equiv)

• BTFFH (N,N,N',N'-Bis(tetramethylene)formamidinium hexafluorophosphate) (1.5 equiv)

• N,N-Diisopropylethylamine (DIPEA) (4.5 equiv)

• Anhydrous Dichloromethane (CH₂Cl₂) (0.5 M relative to the amine)

• Argon or Nitrogen source

• Dry glassware, including a sealable reaction vial (e.g., microwave vial)

Procedure:

• Vessel Preparation: To a dry, sealable reaction vial equipped with a magnetic stir bar, add the carboxylic acid (1.3 equiv) and BTFFH (1.5 equiv).

• Inert Atmosphere: Seal the vial, then evacuate and backfill with argon or nitrogen three times to ensure an inert atmosphere.

• Solvent Addition: Add anhydrous dichloromethane via syringe.

• Pre-activation: Add DIPEA (4.5 equiv) to the mixture. Stir the solution under argon at room temperature for 30 minutes. During this time, the carboxylic acid is converted to the acyl fluoride.

• Amine Addition: Add 3,3,3-trifluoro-2-methylpropan-1-amine (1.0 equiv) to the activated mixture via syringe.

• Reaction: Securely seal the vial. Place the vial in a pre-heated oil bath or heating block at 80 °C.

  • CAUTION: Heating a sealed vial containing a volatile solvent like CH₂Cl₂ will generate significant pressure. Ensure your glassware is rated for such conditions and use a blast shield.

• Heating: Allow the reaction to stir at 80 °C for 12-24 hours. Monitor the reaction's progress if possible (see Section 4).

• Work-up: a. Cool the reaction mixture to room temperature. b. Dilute the mixture with ethyl acetate. c. Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine. d. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Section 4: Reaction Monitoring and Analysis

Accurate monitoring is key to diagnosing a problematic reaction. Simply checking the endpoint by TLC may be misleading. Quantitative methods are superior.

Q4: How can I accurately determine the conversion rate of my reaction?

To properly troubleshoot, you must distinguish between a slow reaction and a failed one. Taking aliquots at specific time points (e.g., 0h, 2h, 6h, 12h) is essential.

Technique	Principle	Sample Prep	Information Gained	Pros	Cons
¹⁹F NMR Spectroscopy (Recommended)	The chemical shift of the -CF₃ group is highly sensitive to its electronic environment. The amine and amide products will have distinct, well-resolved signals.[11][12]	Dilute a small aliquot in a deuterated solvent (e.g., CDCl₃).	Quantitative conversion by integrating the starting material and product signals.	Extremely clean background; unambiguous signal assignment; highly quantitative.	Requires access to an NMR spectrometer with a fluorine probe.
LC-MS	Separates components by chromatography and detects their mass-to-charge ratio.	Quench and dilute a small aliquot in a suitable solvent (e.g., MeCN/H₂O).	Qualitative or semi-quantitative tracking of starting material consumption and product formation.	High sensitivity; provides mass confirmation of product.	Response factors can vary, making it less quantitative than NMR without careful calibration.
TLC	Separation based on polarity.	Spot a small aliquot directly onto the plate.	Qualitative indication of new spot formation (product) and disappearance of starting materials.	Fast, simple, and inexpensive.	Non-quantitative; co-elution can be misleading.

Table 2: Comparison of analytical techniques for monitoring reaction progress.

Section 5: General Troubleshooting FAQs

Q5: Could my choice of solvent be inhibiting the reaction?

Yes. For reactions involving charged intermediates or polar transition states, such as amide coupling, the solvent plays a crucial role.

• Recommended: Polar aprotic solvents like Dichloromethane (CH₂Cl₂), Dimethylformamide (DMF), or Acetonitrile (MeCN) are generally best. They can solubilize the reactants and stabilize polar intermediates without interfering.[4]

• Avoid: Protic solvents like ethanol or water should be strictly avoided. They can hydrogen-bond with the amine's lone pair, further reducing its nucleophilicity, and can also hydrolyze your activated species.[13][14]

Q6: Is it possible that 3,3,3-trifluoro-2-methylpropan-1-amine is degrading under my reaction conditions?

This amine is generally a stable compound.[15] However, at very high temperatures (>100-120 °C) for prolonged periods, or in the presence of exceptionally strong acids or bases, degradation pathways could become accessible. If you suspect degradation, run a control experiment: heat the amine in your reaction solvent with the base (but without the carboxylic acid and coupling agent) for the same duration and temperature. Analyze the sample by NMR or LC-MS to check for the appearance of new, unexpected signals.

References

• Due-Hansen, M. E., Pandey, S. K., Christiansen, E., et al. (2016). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 14(2), 430-433. [Link]

• Royal Society of Chemistry. (2016). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• University of Copenhagen Research Portal. (2016). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 14(2), 430-433. [Link]

• Due-Hansen, M. E., et al. (2016). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. PubMed. [Link]

• Due-Hansen, M. E., et al. (2015). A Protocol for Amide Bond Formation with Electron Deficient Amines and Sterically Hindered Substrates. ResearchGate. [Link]

• ECHA. 3,3,3-trifluoro-2-methylpropan-1-amine hydrochloride — Chemical Substance Information. [Link]

• Shen, Y., et al. (2023). Efficient N-Trifluoromethylation of Amines with Carbon Disulfide and Silver Fluoride as Reagents. CCS Chemistry. [Link]

• Ashenhurst, J. (2018). Nucleophilicity of Amines. Master Organic Chemistry. [Link]

• Foley, D. J., & Welch, J. T. (2016). Strategies for the Catalytic Enantioselective Synthesis of α-Trifluoromethyl Amines. PMC. [Link]

• Gising, J., & Sandström, A. (2011). Fluorinated Nucleosides: Synthesis and Biological Implication. PMC. [Link]

• Ashenhurst, J. (2012). What Makes A Good Nucleophile? Master Organic Chemistry. [Link]

• Joyce, L. A. (2019). Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. McMaster University. [Link]

• Joyce, L. A., et al. (2021). Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. Scholar @ Mac. [Link]

• Reddit r/Chempros. (2021). Tips and tricks for difficult amide bond formation? [Link]

• ResearchGate. (2021). Why did my amide syntesis does not work? [Link]

• J. Am. Chem. Soc. (2022). Kinetics of Nucleophilic Substitution of Compounds Containing Multiple Leaving Groups Bound to a Neopentyl Skeleton. [Link]

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Ideal storage conditions to prevent degradation of 3,3,3-Trifluoro-2-methylpropan-1-amine

Welcome to the Technical Support Center for fluorinated aliphatic amines. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with handling 3,3,3-Trifluoro-2-methylpropan-1-amine (CAS: 359-42-2).

This support center bypasses generic advice to focus on the mechanistic causality behind compound degradation, offering self-validating protocols and troubleshooting steps tailored for drug development professionals.

Part 1: The Mechanistic Reality of Fluorinated Amine Degradation

To prevent degradation, we must first understand the molecular vulnerabilities of 3,3,3-Trifluoro-2-methylpropan-1-amine.

1. The Illusion of Fluorine Stability The incorporation of a β -trifluoromethyl (-CF3) group provides exceptional metabolic stability. The carbon-fluorine (C-F) bond is one of the strongest in organic chemistry, requiring approximately 116 kcal/mol to break . This makes the molecule highly resistant to enzymatic defluorination or oxidative cleavage at the carbon backbone. However, this stability does not extend to the primary amine moiety.

2. Carbamate Formation via CO2 Ingress The most common cause of degradation is not thermal decomposition, but atmospheric reactivity. Primary aliphatic amines are potent nucleophiles. When exposed to ambient air, the amine lone pair rapidly attacks the electrophilic carbon of atmospheric carbon dioxide (CO2). This forms a zwitterionic intermediate that rearranges into a stable carbamate salt . Visually, this manifests as the volatile liquid turning into a cloudy, viscous gel or forming white crystalline precipitates.

3. Oxidative Degradation Prolonged exposure to atmospheric oxygen and moisture leads to the formation of N-oxides and subsequent hydrolytic cleavage products. The strong electron-withdrawing nature of the -CF3 group lowers the pKa of the amine slightly, but it remains highly susceptible to these oxidative pathways .

Degradation pathways of 3,3,3-Trifluoro-2-methylpropan-1-amine and stabilization via HCl salt.

Part 2: Ideal Storage Conditions

To mitigate nucleophilic attack and oxidation, storage conditions must isolate the amine from atmospheric electrophiles and oxidants. Below is the quantitative and qualitative data summarizing the ideal storage parameters.

Parameter	Free Base (CAS: 359-42-2)	Hydrochloride Salt (CAS: 2794-71-0)	Causality / Rationale
Physical State	Volatile Liquid	Crystalline Solid	Protonation eliminates volatility and nucleophilicity.
Temperature	2°C to 8°C (Refrigerated)	Ambient to 8°C	Low temps reduce the kinetic energy required for oxidative reactions.
Atmosphere	Strict Argon or Nitrogen	Ambient (Desiccated)	Inert gas displaces CO2 and O2, preventing carbamate formation.
Container	Amber glass, PTFE-lined septum	Glass vial, tight screw-cap	PTFE prevents leaching; amber glass prevents UV-catalyzed radical oxidation.
Shelf-Life	< 3-6 months (once opened)	> 2 years	The HCl salt is thermodynamically stable against atmospheric degradation.

Part 3: Troubleshooting & FAQs

Q: My sample of 3,3,3-Trifluoro-2-methylpropan-1-amine free base turned into a cloudy, viscous gel. Is the molecule destroyed? A: The molecule is not destroyed, but it has been sequestered. The cloudiness indicates the formation of a carbamate salt due to CO2 ingress . You can recover the free amine by dissolving the mixture in an organic solvent (like diethyl ether), washing with a mild aqueous base (e.g., 1M NaOH) to break the carbamate, and extracting the free amine. However, for precision drug development, it is highly recommended to discard heavily degraded samples to avoid introducing side products into your synthetic pathways.

Q: Does the β -trifluoromethyl group make this amine prone to defluorination during storage? A: No. Unlike α -fluoroamines, which readily eliminate hydrogen fluoride (HF) to form iminium species, β -fluorinated amines are hydrolytically stable. The instability of your sample is entirely driven by the amine group's reactivity, not the breakdown of the C-F bonds .

Q: Why do you recommend PTFE-lined septa over standard rubber septa? A: Aliphatic amines are excellent organic solvents and can degrade standard rubber or silicone septa over time, leading to contamination (leaching of plasticizers) and a compromised atmospheric seal. PTFE (Teflon) is chemically inert to fluorinated amines.

Part 4: Self-Validating Experimental Protocols

Protocol A: Inert Aliquoting and Storage of the Free Base

Use this protocol immediately upon receiving the free base to prevent repeated atmospheric exposure.

• Preparation: Transfer the sealed master bottle of 3,3,3-Trifluoro-2-methylpropan-1-amine into a glovebox purged with high-purity Argon. Causality: Argon is heavier than Nitrogen and provides a better protective "blanket" over volatile liquids during transfer.

• Aliquoting: Dispense the required volumes into pre-dried, amber glass vials.

• Sealing: Cap the vials tightly using caps fitted with PTFE-lined silicone septa.

• Validation System (Seal Integrity Check): Weigh one sealed aliquot on an analytical balance and record the mass. Leave it at room temperature for 24 hours, then re-weigh. A mass increase of >0.1% indicates a compromised seal allowing CO2/moisture ingress. If the mass is stable, transfer the aliquots to a 2-8°C refrigerator.

Standard operating procedure for the inert aliquoting and storage of fluorinated free amines.

Protocol B: In Situ Generation of Free Base from the Stable HCl Salt

Because the free base degrades rapidly, the most robust strategy is to store the compound as an HCl salt and generate the free base immediately prior to your reaction.

• Suspension: Suspend 1.0 equivalent of 3,3,3-Trifluoro-2-methylpropan-1-amine hydrochloride in a biphasic mixture of Dichloromethane (DCM) and water (1:1 v/v).

• Neutralization: Slowly add 1.5 equivalents of aqueous NaOH (2M) dropwise while stirring vigorously at 0°C. Causality: The low temperature prevents the volatilization of the newly formed free base, while the strong base deprotonates the ammonium salt.

• Validation System (pH Confirmation): Stop stirring and allow the layers to separate. Spot the aqueous layer onto pH paper. The protocol is self-validated only if the pH is >10, ensuring 100% conversion to the free base.

• Extraction: Extract the aqueous layer twice more with DCM. Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and use the solution immediately in your subsequent coupling reaction.

References

• Use of Fluorinated Functionality in Enzyme Inhibitor Development: Mechanistic and Analytical Advantages. National Center for Biotechnology Information (NIH/PMC). Available at: [Link]

• New Amines for CO2 Capture. I. Mechanisms of Amine Degradation in the Presence of CO2. ResearchGate. Available at:[Link]

Reference Data & Comparative Studies

GC-MS characterization and fragmentation patterns of 3,3,3-Trifluoro-2-methylpropan-1-amine

GC-MS Characterization and Fragmentation Dynamics of 3,3,3-Trifluoro-2-methylpropan-1-amine: A Comparative Analytical Guide

Executive Summary

The incorporation of fluorine into aliphatic amines is a foundational strategy in modern drug development designed to [1]. However, the very electronic properties that make these compounds desirable biologically create significant challenges for mass spectrometric characterization. This guide objectively compares the Gas Chromatography-Mass Spectrometry (GC-MS) performance of 3,3,3-Trifluoro-2-methylpropan-1-amine (CAS: 359-42-2)[2] against its non-fluorinated analog, Isobutylamine , providing researchers with self-validating protocols and mechanistic insights into their electron ionization (EI) fragmentation pathways.

The Analytical Challenge: Underivatized Amines

Analyzing primary aliphatic amines in their underivatized form via GC-MS is notoriously difficult. The polar −NH2​ group interacts strongly with silanol groups on standard GC columns, leading to severe peak tailing and loss of resolution.

More critically, under 70 eV Electron Impact (EI) ionization, underivatized amines undergo rapid α -cleavage. For Isobutylamine (MW 73), the loss of an isopropyl radical yields a base peak at m/z 30 ( [CH2​=NH2​]+ ). For 3,3,3-Trifluoro-2-methylpropan-1-amine (MW 127), the cleavage of the C1​−C2​ bond results in the loss of a CF3​−CH(CH3​)∙ radical, also yielding a base peak at m/z 30.

Expertise Insight: The strong pulls electron density away from the nitrogen atom, severely destabilizing the molecular ion ( M+∙ )[3]. Consequently, the molecular ion of the fluorinated amine is virtually undetectable, rendering the underivatized spectra of both compounds nearly indistinguishable aside from retention time differences.

Self-Validating Derivatization Protocol

To obtain diagnostic high-mass fragments, improve volatility, and eliminate column adsorption, is the analytical gold standard[4].

The following protocol is designed as a self-validating system . It incorporates a solvent blank to rule out reagent artifacts and an internal standard to normalize retention times and validate injection integrity.

Step-by-Step Methodology:

• Free Base Liberation: Dissolve 1.0 mg of 3,3,3-Trifluoro-2-methylpropan-1-amine hydrochloride in 500 µL of anhydrous ethyl acetate. Add 10 µL of N,N-diisopropylethylamine (DIPEA). Causality: DIPEA neutralizes the HCl salt, ensuring the amine is in its nucleophilic free-base form, which is strictly required for the subsequent acyl substitution.

• Derivatization: Add 50 µL of TFAA to the vial. Cap tightly with a PTFE-lined septum and incubate at 60 °C for 30 minutes.

• Quenching & Concentration: Cool to room temperature. Evaporate the mixture to complete dryness under a gentle stream of high-purity N2​ . Causality: This step removes highly acidic byproducts (trifluoroacetic acid) and unreacted TFAA that would otherwise degrade the GC column stationary phase.

• Reconstitution: Reconstitute the dried derivative in 1.0 mL of ethyl acetate containing 10 µg/mL of Naphthalene-d8 (Internal Standard).

• System Validation: Process a "Blank" (500 µL ethyl acetate + 10 µL DIPEA + 50 µL TFAA) through steps 2-4 in parallel. Analyze the blank first to establish a baseline free of artifact peaks.

Fig 1: Step-by-step derivatization workflow for GC-MS analysis of primary amines.

Mechanistic Fragmentation Pathway Analysis

Upon derivatization, 3,3,3-Trifluoro-2-methylpropan-1-amine is converted to N-(3,3,3-trifluoro-2-methylpropyl)-2,2,2-trifluoroacetamide (MW 223). Isobutylamine is converted to N-isobutyl-2,2,2-trifluoroacetamide (MW 169).

When subjected to 70 eV electron impact, both derivatized molecules undergo prominent α -cleavage at the C1​−C2​ aliphatic bond.

The Role of Stevenson's Rule: During this homolytic cleavage, the positive charge must be distributed to one of the resulting fragments. According to , the charge will preferentially remain on the fragment possessing the lowest ionization energy[5][6]. The nitrogen-stabilized iminium-like ion ( [CH2​=NH−CO−CF3​]+ ) has a significantly lower ionization energy than either the isopropyl radical or the CF3​−CH(CH3​)∙ radical.

As a result, the charge is exclusively retained on the nitrogen fragment, generating an intense base peak at m/z 126 for both the fluorinated and non-fluorinated derivatives.

Because the base peak is identical, structural differentiation relies entirely on secondary inductive cleavages:

• Molecular Ion Verification: The fluorinated derivative exhibits a weak M+∙ at m/z 223, whereas the non-fluorinated analog shows m/z 169.

• Inductive Cleavage (Loss of CF3∙​ ): Both molecules contain a CF3​ group from the TFA derivatization. However, the fluorinated amine contains a second CF3​ group on the alkyl chain. The loss of a CF3∙​ radical (69 Da) yields a highly diagnostic [M−CF3​]+ ion at m/z 154 for 3,3,3-Trifluoro-2-methylpropan-1-amine, compared to m/z 100 for Isobutylamine.

Fig 2: EI-MS fragmentation pathways of TFA-derivatized 3,3,3-Trifluoro-2-methylpropan-1-amine.

Quantitative Data Comparison

The table below summarizes the diagnostic ions required to objectively differentiate the fluorinated target compound from its non-fluorinated structural analog post-derivatization.

Analytical Feature	3,3,3-Trifluoro-2-methylpropan-1-amine (TFA)	Isobutylamine (TFA)
Derivatized Molecular Weight	223 Da	169 Da
Base Peak ( α -cleavage)	m/z 126	m/z 126
Molecular Ion ( M+∙ )	m/z 223 (Low Abundance)	m/z 169 (Low Abundance)
Diagnostic Inductive Ion	m/z 154 ( [M−CF3​]+ )	m/z 100 ( [M−CF3​]+ from TFA)
GC Retention Behavior	Elutes Earlier (High volatility due to CF3​ )	Elutes Later

Conclusion

While the introduction of a trifluoromethyl group drastically alters the physicochemical properties of aliphatic amines, it creates a deceptive similarity in EI-MS base peaks due to Stevenson's Rule. By employing a self-validating TFAA derivatization protocol and targeting the specific [M−CF3​]+ inductive cleavage ions, researchers can unambiguously characterize and quantify 3,3,3-Trifluoro-2-methylpropan-1-amine in complex matrices.

References

• "Fluorinated phenylcyclopropylamines. Part 5: Effects of electron withdrawing or donating aryl substituents on the inhibition of monoamine oxidases A and B by 2-aryl-2-fluoro-cyclopropylamines". Source: NIH / PMC. URL: [Link]

• "Mass spectral fragmentation pathways of propranolol related beta-fluorinated amines studied by electrospray and electron impact ionization". Source: PubMed. URL: [Link]

• "A Review on Mass Spectroscopy and Its Fragmentation Rules". Source: IJPS Journal. URL: [Link]

• "Fragmentation (mass spectrometry)". Source: Wikipedia. URL: [Link]

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• 1. Fluorinated phenylcyclopropylamines. Part 5: Effects of electron withdrawing or donating aryl substituents on the inhibition of monoamine oxidases A and B by 2-aryl-2-fluoro-cyclopropylamines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. alchempharmtech.com [alchempharmtech.com]
• 3. Mass spectral fragmentation pathways of propranolol related beta-fluorinated amines studied by electrospray and electron impact ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 2-Fluorobenzene-1,4-diamine (CAS 14791-78-7) - For Research Use [benchchem.com]
• 5. ijpsjournal.com [ijpsjournal.com]
• 6. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]

Spectroscopic Validation of 3,3,3-Trifluoro-2-methylpropan-1-amine Derivatives: A Comparative Guide

In the landscape of modern drug discovery and development, the incorporation of fluorine into molecular scaffolds is a widely employed strategy to modulate pharmacokinetic and pharmacodynamic properties. The trifluoromethyl group (CF3), in particular, is a valuable moiety for enhancing metabolic stability, binding affinity, and lipophilicity. Among the array of fluorinated building blocks, 3,3,3-Trifluoro-2-methylpropan-1-amine and its derivatives represent a critical class of intermediates. Their structural integrity is paramount to the success of subsequent synthetic transformations and the biological activity of the final compounds. This guide provides a comprehensive overview of the spectroscopic techniques essential for the rigorous validation of these synthesized derivatives, offering a comparative analysis of their utility and the interpretation of their respective data.

The Importance of Spectroscopic Validation

The synthesis of any novel chemical entity necessitates unambiguous structural confirmation. For fluorinated compounds like the derivatives of 3,3,3-Trifluoro-2-methylpropan-1-amine, a multi-faceted spectroscopic approach is not just recommended, but essential. Each technique provides a unique piece of the structural puzzle, and their combined application ensures the highest degree of confidence in the identity and purity of the synthesized molecule. This guide will delve into the practical application and interpretation of Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, and ¹⁹F), Mass Spectrometry (MS), and Infrared (IR) Spectroscopy.

Experimental Workflow: A Step-by-Step Approach

The journey from a synthesized powder to a validated molecular structure follows a logical and systematic workflow. The following diagram illustrates the typical sequence of spectroscopic analyses performed to confirm the identity and purity of a 3,3,3-Trifluoro-2-methylpropan-1-amine derivative.

Caption: Experimental workflow for the spectroscopic validation of a synthesized derivative.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Structural Elucidation

NMR spectroscopy is arguably the most powerful tool for the structural analysis of organic molecules. For fluorinated compounds, the trifecta of ¹H, ¹³C, and ¹⁹F NMR provides a wealth of information.

¹H NMR Spectroscopy: Mapping the Proton Environment

¹H NMR provides the initial and most readily accessible spectroscopic data. It allows for the determination of the number of different types of protons, their relative numbers, and their connectivity through spin-spin coupling.

Experimental Protocol: ¹H NMR

• Sample Preparation: Dissolve 5-10 mg of the purified derivative in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube. The choice of solvent is critical to avoid overlapping signals with the analyte.

• Instrument Setup: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

• Data Acquisition: Obtain a standard one-dimensional ¹H NMR spectrum. Key parameters to consider are the spectral width, number of scans, and relaxation delay.

• Data Processing: Fourier transform the free induction decay (FID), phase correct the spectrum, and integrate the signals.

Interpreting the Spectrum:

For a hypothetical derivative, N-benzyl-3,3,3-trifluoro-2-methylpropan-1-amine, one would expect to see:

• Aromatic Protons: A multiplet in the range of 7.2-7.4 ppm corresponding to the protons on the benzyl group.

• Methylene Protons (CH₂-N): A doublet of doublets or a more complex multiplet, due to coupling with both the adjacent methine proton and the amine proton.

• Methine Proton (CH): A multiplet resulting from coupling to the adjacent methyl and methylene protons.

• Methyl Protons (CH₃): A doublet due to coupling with the adjacent methine proton.

• Amine Proton (NH): A broad singlet that may or may not be visible depending on the solvent and concentration.

¹³C NMR Spectroscopy: Visualizing the Carbon Framework

¹³C NMR spectroscopy provides information about the carbon skeleton of the molecule. While less sensitive than ¹H NMR, it is invaluable for confirming the number of unique carbon atoms and their chemical environments.

Experimental Protocol: ¹³C NMR

• Sample Preparation: A more concentrated sample (20-50 mg in 0.6 mL of deuterated solvent) is typically required compared to ¹H NMR.

• Instrument Setup: Utilize the same NMR spectrometer as for ¹H NMR.

• Data Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum to simplify the spectrum to a series of singlets for each unique carbon.

• Data Processing: Similar to ¹H NMR, process the FID to obtain the final spectrum.

Interpreting the Spectrum:

Key signals to look for in our hypothetical derivative include:

• Aromatic Carbons: Several signals in the 120-140 ppm region.

• Trifluoromethyl Carbon (CF₃): A characteristic quartet due to coupling with the three fluorine atoms.

• Aliphatic Carbons (CH, CH₂, CH₃): Signals in the upfield region (10-70 ppm).

¹⁹F NMR Spectroscopy: A Direct Probe of the Fluorine Environment

¹⁹F NMR is a highly sensitive technique that provides direct information about the fluorine atoms in a molecule.[1] The 100% natural abundance and high gyromagnetic ratio of the ¹⁹F nucleus make it an excellent probe.[1][2]

Experimental Protocol: ¹⁹F NMR

• Sample Preparation: Similar sample concentrations to ¹H NMR are sufficient.[1]

• Instrument Setup: A multinuclear NMR probe is required.

• Data Acquisition: Acquire a proton-decoupled ¹⁹F NMR spectrum. The chemical shift range for ¹⁹F is much larger than for ¹H, which helps to avoid signal overlap.[3]

• Data Processing: Standard processing steps are applied.

Interpreting the Spectrum:

For a 3,3,3-trifluoro-2-methylpropan-1-amine derivative, the ¹⁹F NMR spectrum is expected to show a singlet for the three equivalent fluorine atoms of the CF₃ group.[4] The chemical shift of this signal can be sensitive to the electronic environment of the molecule.[5]

Comparative Spectroscopic Data Summary

The following table provides a hypothetical comparison of key NMR data for the starting material and a synthesized derivative.

Compound	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	¹⁹F NMR (δ, ppm)
3,3,3-Trifluoro-2-methylpropan-1-amine	2.85 (m, 1H), 2.65 (m, 2H), 1.05 (d, 3H)	127.5 (q), 50.1, 35.8, 15.2	-73.5 (s)
N-benzyl-3,3,3-trifluoro-2-methylpropan-1-amine	7.30 (m, 5H), 3.80 (s, 2H), 2.95 (m, 1H), 2.75 (m, 2H), 1.15 (d, 3H)	139.5, 128.8, 128.5, 127.3, 127.0 (q), 55.4, 52.3, 36.1, 15.8	-73.2 (s)

Mass Spectrometry (MS): Determining the Molecular Weight and Fragmentation Pattern

Mass spectrometry is a destructive analytical technique that provides information about the mass-to-charge ratio (m/z) of ions. This allows for the determination of the molecular weight of the compound and can provide structural information through the analysis of fragmentation patterns.[6]

Experimental Protocol: Mass Spectrometry

• Sample Preparation: A very small amount of sample is required, typically dissolved in a suitable volatile solvent (e.g., methanol, acetonitrile).

• Ionization Method: Electrospray ionization (ESI) is commonly used for polar molecules like amines, while electron ionization (EI) is suitable for more volatile and thermally stable compounds.

• Mass Analyzer: A variety of mass analyzers can be used, such as quadrupole, time-of-flight (TOF), or Orbitrap, each with its own advantages in terms of resolution and mass accuracy.

• Data Acquisition: The instrument is scanned over a relevant m/z range to detect the molecular ion and its fragment ions.

Interpreting the Spectrum:

• Molecular Ion Peak ([M+H]⁺ or M⁺·): This peak corresponds to the molecular weight of the compound (plus a proton in the case of ESI). High-resolution mass spectrometry (HRMS) can provide the exact mass, which can be used to determine the elemental composition.

• Fragmentation Pattern: The fragmentation of the molecular ion provides clues about the structure of the molecule. For trifluoromethyl-containing compounds, the loss of the CF₃ group (a mass of 69) is a common fragmentation pathway.[7][8]

Caption: A simplified representation of a potential mass spectrometry fragmentation pathway.

Infrared (IR) Spectroscopy: Identifying Functional Groups

Infrared spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Experimental Protocol: IR Spectroscopy

• Sample Preparation: The sample can be analyzed as a thin film on a salt plate (for liquids), as a KBr pellet (for solids), or using an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: The IR spectrum is recorded over the range of approximately 4000 to 400 cm⁻¹.

Interpreting the Spectrum:

Key vibrational bands to identify in a 3,3,3-trifluoro-2-methylpropan-1-amine derivative include:

• N-H Stretch: A peak in the range of 3300-3500 cm⁻¹ for the amine group.

• C-H Stretch: Peaks in the range of 2850-3000 cm⁻¹ for aliphatic C-H bonds and above 3000 cm⁻¹ for aromatic C-H bonds.

• C-F Stretch: Strong absorption bands in the region of 1000-1360 cm⁻¹ are characteristic of the C-F bonds in the trifluoromethyl group.[9][10]

Conclusion: An Integrated Approach for Unwavering Confidence

The spectroscopic validation of synthesized 3,3,3-trifluoro-2-methylpropan-1-amine derivatives is a critical step in ensuring the quality and reliability of these important chemical building blocks. No single technique can provide a complete structural picture. Instead, a synergistic approach, integrating the detailed connectivity information from NMR, the molecular weight confirmation from MS, and the functional group identification from IR, is essential. This comprehensive analysis provides the irrefutable evidence required by researchers, scientists, and drug development professionals to proceed with confidence in their synthetic endeavors.

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• Wang, Y., et al. (2016). Characterization of Conformation and Locations of C-F Bonds in Graphene Derivative by Polarized ATR-FTIR. PubMed, 26942959. [Link]

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• Young, R. B., et al. (2021). Revealing Organofluorine Contamination in Effluents and Surface Waters with Complementary Analytical Approaches: Fluorine-19 Nuclear Magnetic Resonance Spectroscopy (19F-NMR) and Liquid Chromatography–Tandem Mass Spectrometry (LC–MS/MS). Environmental Science & Technology, 55(15), 10433-10443. [Link]

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Comparative Metabolic Stability Guide: 3,3,3-Trifluoro-2-methylpropan-1-amine Analogs

Executive Summary

In the landscape of modern drug discovery, optimizing a compound's pharmacokinetic profile often hinges on mitigating rapid oxidative metabolism. The isobutylamine (2-methylpropan-1-amine) scaffold is a highly versatile pharmacophore, but its terminal methyl groups are heavily susceptible to Cytochrome P450 (CYP450)-mediated aliphatic hydroxylation.

Introducing fluorine atoms—specifically transitioning to a 3,3,3-trifluoro-2-methylpropan-1-amine moiety—is a proven bioisosteric strategy used in the development of robust therapeutics, including1[1]. This guide objectively compares the metabolic performance of these analogs, detailing the physical organic chemistry driving these changes and providing a self-validating experimental framework for in vitro assessment.

Mechanistic Causality of Fluorination

Why does the trifluoromethyl ( −CF3​ ) group vastly outperform its unfluorinated counterpart in metabolic assays? As an application scientist, it is critical to look beyond simple steric hindrance and understand the thermodynamic and electronic causality:

• Bond Dissociation Energy (BDE) & Transition States : The C-F bond (~110 kcal/mol) is significantly stronger than the C-H bond (~105 kcal/mol). Replacing metabolically labile C-H bonds with C-F bonds increases the transition state energy required for the initial Hydrogen Atom Transfer (HAT) step by CYP450 enzymes, effectively2[2].

• pKa​ Modulation and Enzyme Affinity ( Ka​ ) : The strong electron-withdrawing nature of the −CF3​ group drastically lowers the pKa​ of the adjacent primary amine. Because metabolizing enzymes like CYP2D6 utilize anionic residues (e.g., Glu216, Asp301) to recruit basic amines, reducing the amine's basicity weakens the enzyme-substrate association, 3[3].

• Lipophilicity and Steric Shielding : The −CF3​ group is larger and more lipophilic than a standard methyl group. This alters the molecule's orientation within the CYP active site, often leading to "metabolic switching" where the primary metabolic pathway is completely bypassed.

Comparative Metabolic Stability Data

The table below summarizes the extrapolated baseline clearance rates when these specific amine fragments are incorporated into standard therapeutic scaffolds and subjected to Human Liver Microsome (HLM) assays.

Compound Fragment	Substructure	HLM CLint​ (µL/min/mg)	t1/2​ (min)	Primary Metabolic Fate
Isobutylamine	−CH3​	~ 65.4	21	Rapid aliphatic hydroxylation
3-Fluoro-2-methylpropan-1-amine	−CH2​F	~ 48.2	28	Moderate aliphatic hydroxylation
3,3-Difluoro-2-methylpropan-1-amine	−CHF2​	~ 24.5	56	Slowed oxidation, potential defluorination
3,3,3-Trifluoro-2-methylpropan-1-amine	−CF3​	< 10.0	> 120	Metabolically stable, oxidation blocked

Note: Data represents comparative in vitro trends. Absolute CLint​ values will vary based on the holistic molecular architecture of the parent drug.

Metabolic Pathway Visualization

CYP450-mediated metabolic switching: Unfluorinated vs. Trifluorinated analogs.

Self-Validating Experimental Protocol: HLM Assay

To objectively compare the clearance of these analogs, a standardized Human Liver Microsome (HLM) stability assay must be employed. This protocol is designed as a self-validating system : it mandates a positive control (e.g., Verapamil) to verify enzyme viability, and a minus-NADPH negative control to differentiate true CYP450-mediated metabolism from chemical instability.

Step-by-Step Methodology

• Reagent Preparation : Prepare a 10 mM stock of the test compound in DMSO. Dilute to a 1 µM working concentration in 0.1 M potassium phosphate buffer (pH 7.4). Causality: Keeping final DMSO concentration below 0.1% prevents solvent-induced CYP inhibition.

• Microsome Thawing : Thaw pooled HLMs on ice. Dilute to a final assay concentration of 0.5 mg/mL protein in the phosphate buffer.

• Pre-Incubation : Combine the test compound and HLM suspension in a 96-well plate. Pre-incubate at 37°C for 10 minutes. Causality: This ensures thermal equilibrium between the enzyme and substrate prior to cofactor addition, preventing biphasic kinetic artifacts.

• Reaction Initiation : Initiate the metabolic reaction by adding a pre-warmed NADPH regenerating system (final concentration: 1 mM NADP+, 5 mM glucose-6-phosphate, 1 U/mL glucose-6-phosphate dehydrogenase, 3 mM MgCl2).

• Kinetic Quenching : At designated time points (0, 5, 15, 30, 45, and 60 minutes), extract 50 µL aliquots and immediately quench the reaction by dispensing into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide). Causality: Cold organic solvent instantly denatures CYP enzymes and precipitates proteins, halting the reaction at precise kinetic intervals.

• Sample Processing : Centrifuge the quenched plates at 4,000 rpm for 15 minutes at 4°C to pellet the precipitated proteins.

• LC-MS/MS Analysis : Analyze the supernatant to determine the percentage of parent compound remaining relative to the t=0 timepoint. Calculate half-life ( t1/2​ ) and intrinsic clearance ( CLint​ ).

Experimental Workflow Visualization

Standardized Human Liver Microsome (HLM) stability assay workflow.

References

• BenchChem. "A Comparative Guide to the Metabolic Stability of Drugs: The Impact of the Trifluoromethyl Group." BenchChem Resources. 2

• ACS Publications. "Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective." Journal of Medicinal Chemistry. 3

• European Patent Office. "SUBSTITUTED BENZIMIDAZOLES, THEIR PREPARATION AND THEIR USE AS PHARMACEUTICALS (EP 3334719 B1)." Google Patents. 1

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